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Compound of Interest

Compound Name: Ditetradecyl sebacate

Cat. No.: B15346147 Get Quote

An In-depth Technical Guide to Ditetradecyl Sebacate

Disclaimer: Publicly available scientific literature and chemical databases contain limited

specific experimental data for ditetradecyl sebacate. Consequently, this guide synthesizes

known information and provides theoretical context based on the properties of structurally

related long-chain diesters and sebacate compounds.

Introduction
Ditetradecyl sebacate is the diester formed from sebacic acid and 1-tetradecanol. As a long-

chain aliphatic ester, its physicochemical properties are dominated by the two C14 alkyl chains,

rendering it a highly lipophilic and waxy substance. While specific applications in drug

development are not extensively documented, its structure suggests potential utility as a lipid

excipient in various pharmaceutical formulations. This guide provides a summary of its known

properties, a plausible synthesis protocol, and an exploration of its potential roles in drug

delivery systems for an audience of researchers and drug development professionals.

Chemical Identity and Properties
The fundamental identification and calculated properties of ditetradecyl sebacate are

summarized below.
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Parameter Value Source

CAS Number 29709-32-0 [External]

Molecular Formula C38H74O4 Calculated

Molecular Weight 595.0 g/mol [External]

Physical State
Expected to be a waxy solid at

STP
Inferred

Solubility
Insoluble in water; Soluble in

nonpolar organic solvents
Inferred

Note: STP (Standard Temperature and Pressure)

Synthesis of Ditetradecyl Sebacate
A specific, validated experimental protocol for the synthesis of ditetradecyl sebacate is not

readily available in the literature. However, it can be reliably synthesized via a standard

Fischer-Speier esterification reaction, which involves the acid-catalyzed reaction of a carboxylic

acid with an alcohol. A generalized protocol based on methods for similar long-chain esters is

provided below.[1]

Generalized Experimental Protocol: Fischer
Esterification

Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and a

reflux condenser, combine sebacic acid (1.0 eq), 1-tetradecanol (2.1 eq), and a suitable

nonpolar solvent (e.g., toluene) to facilitate azeotropic removal of water.

Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid

(0.02-0.05 eq) or sulfuric acid.

Reaction: Heat the mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap, driving the reaction to completion. Monitor the reaction

progress by tracking the amount of water collected or by using techniques like Thin Layer

Chromatography (TLC).
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Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize

the acid catalyst by washing the organic phase with an aqueous solution of sodium

bicarbonate.

Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium

sulfate or magnesium sulfate), and filter. Remove the solvent under reduced pressure.

Final Product: The resulting crude product can be further purified by recrystallization from a

suitable solvent (e.g., ethanol or acetone) to yield pure, waxy ditetradecyl sebacate.

Synthesis Workflow Diagram
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A generalized workflow for the synthesis of ditetradecyl sebacate.

Potential Applications in Drug Development
The highly lipophilic nature of ditetradecyl sebacate makes it a candidate material for various

applications in drug delivery, particularly for poorly water-soluble drugs. While direct studies are
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scarce, its properties align with those of lipid excipients commonly used in the pharmaceutical

industry.[2][3]

Solid Lipid Nanoparticles (SLNs) and Nanostructured
Lipid Carriers (NLCs)
Ditetradecyl sebacate could serve as a core matrix lipid for the formulation of SLNs and

NLCs. These nanoparticles are designed to encapsulate lipophilic drugs, enhancing their

solubility, stability, and bioavailability. The long C14 chains would form a solid, crystalline lipid

core at physiological temperatures, enabling controlled or sustained release of the entrapped

therapeutic agent.

Ointments, Creams, and Emollients
In topical and transdermal formulations, it could function as a stiffening agent, emollient, or

component of the lipid phase in creams and ointments.[2] Its waxy texture can provide

structure and occlusivity, which is beneficial for skin hydration and drug penetration.

Melt Extrusion and Granulation
As a low-melting-point lipid, it could be used as a binder in melt granulation or hot-melt

extrusion processes to produce sustained-release tablets or granules. The lipid matrix would

control drug release via diffusion and/or erosion.

Logical Relationship for a Potential Application
The diagram below illustrates the conceptual use of ditetradecyl sebacate in a solid lipid

nanoparticle (SLN) for drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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